Cas no 52604-15-6 (1H-Indole, 2-phenyl-1-(phenylmethyl)-)

• Product Name: 1H-Indole, 2-phenyl-1-(phenylmethyl)-
• CAS No: 52604-15-6
• MF: C₂₁H₁₇N
• MW: 283.366385221481
• CID: 359257
• PubChem ID: 11748044
• Update Time: 2025-04-19

1H-Indole, 2-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-phenyl-1-(phenylmethyl)-
• 1-benzyl-2-phenylindole
• DTXSID30471845
• 1-Benzyl-2-phenyl-1H-indole
• CHEMBL4203283
• 52604-15-6
• NTEREHKLCGIVKK-UHFFFAOYSA-N
• N-benzyl-2-phenylindole
• SCHEMBL4887683

• Inchi： 1S/C21H17N/c1-3-9-17(10-4-1)16-22-20-14-8-7-13-19(20)15-21(22)18-11-5-2-6-12-18/h1-15H,16H2
• InChI Key： NTEREHKLCGIVKK-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(C2C=CC=CC=2)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 283.13621
• Monoisotopic Mass: 283.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93